Ethyl 4-[2-(2,3-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(2,3-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C23H23N3O5/c1-4-30-23(29)22-19(13-21(28)26(25-22)17-10-6-5-7-11-17)31-14-20(27)24-18-12-8-9-15(2)16(18)3/h5-13H,4,14H2,1-3H3,(H,24,27)
• InChI Key: KQTQARPWJVIATH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2C)C)C3=CC=CC=C3
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol

Description

Ethyl 4-[2-(2,3-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

The synthesis of Ethyl 4-substituted 2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylates involves a one-step reaction showcasing the compound's versatility in forming heterocyclic compounds. This process highlights the compound's role in the development of novel chemical entities with potential applications in drug design and materials science (Balogh, Hermecz, Simon, & Pusztay, 2009).

Anticancer Research

Research has shown that analogs of Ethyl 4-[2-(2,3-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate, such as ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its derivatives, exhibit significant cytotoxic activity against a wide range of hematologic and solid tumor cells. These compounds demonstrate the ability to selectively kill drug-resistant cancer cells over parent cells, indicating their potential as treatments for cancers with multiple drug resistance (Das et al., 2009).

Mechanistic Insights and Novel Reactions

The compound and its related structures have been utilized in studies exploring novel chemical reactions and mechanistic pathways. For example, the unexpected reaction of Ethyl 4-(Chloromethyl)pyrazolo-[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, involving ANRORC rearrangement, opens new avenues for synthesizing complex molecular structures, potentially leading to new therapeutic agents or materials (Ledenyova et al., 2018).

Antibacterial and Antioxidant Activities

Some derivatives have shown remarkable antioxidant activity, suggesting their utility in developing therapeutic agents aimed at oxidative stress-related diseases. Moreover, the antibacterial activities of certain compounds underscore their potential in addressing antibiotic resistance, a pressing concern in public health (Zaki et al., 2017).